molecular formula C10H10N2 B8456654 3-Cyano-5,6,7,8-tetrahydroisoquinoline

3-Cyano-5,6,7,8-tetrahydroisoquinoline

Cat. No.: B8456654
M. Wt: 158.20 g/mol
InChI Key: WCJQVNHURZQHOC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Cyano-5,6,7,8-tetrahydroisoquinoline is a useful research compound. Its molecular formula is C10H10N2 and its molecular weight is 158.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H10N2

Molecular Weight

158.20 g/mol

IUPAC Name

5,6,7,8-tetrahydroisoquinoline-3-carbonitrile

InChI

InChI=1S/C10H10N2/c11-6-10-5-8-3-1-2-4-9(8)7-12-10/h5,7H,1-4H2

InChI Key

WCJQVNHURZQHOC-UHFFFAOYSA-N

Canonical SMILES

C1CCC2=CN=C(C=C2C1)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

7.6 g cyclohex-1-ene-carboxaldehyde-N,N-dimethylhydrazone, 4.4 g of 2-chloroacrylonitrile and 10.1 g of triethylamine are heated in 75 ml of dioxane for 18 hours to 90° C. The reaction mixture is concentrated by evaporation and the residue is acidified with 1N HCl and extracted three times with chloroform. The combined extracts are dried and concentrated by evaporation and the residue is chromatographed over silica gel. Pale yellow crystals of the title compound are isolated. Melting point: 56°-59° C.
Name
cyclohex-1-ene-carboxaldehyde-N,N-dimethylhydrazone
Quantity
7.6 g
Type
reactant
Reaction Step One
Quantity
4.4 g
Type
reactant
Reaction Step One
Quantity
10.1 g
Type
reactant
Reaction Step One
Quantity
75 mL
Type
solvent
Reaction Step One

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